Cas no 37708-66-0 (7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline)
![7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline structure](https://www.kuujia.com/scimg/cas/37708-66-0x500.png)
37708-66-0 structure
Product name:7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline
7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline
- EINECS 214-125-5; 7,8,10-trimethyl-10H-benzo[g]pteridine-2,4-dione; lumiflavine; 7,8,10-Trimethylbenzo(g)pteridine-2,4(3H,10H)-dione; 7,8,10-Trimethyl-10H-benzo[g]pteridin-2,4-dion; 7,8,10-Trimethylisoalloxazine; Lumiflavine; 7,8,13b,14-tetrahydro-5H-[1,3]dioxolo[4',5':4,5]benzo[1,2-h][1,3]dioxolo[4',5':6,7]isoquino[2,1-b]isoquinoline; CHEBI:43661; 7,8,10-Trimethylbenzo[g]pteridine-2,4(3H,10H)-dione; CCRIS 6316; Lumilactoflavin; 7,8,10-
- NSC-154417
- 37708-66-0
- NSC154417
-
- Inchi: InChI=1S/C23H19NO4/c1-2-14-6-20-22(27-11-25-20)8-16(14)18-10-24-4-3-15-7-21-23(28-12-26-21)9-17(15)19(24)5-13(1)18/h1-2,6-9,19H,3-5,10-12H2
- InChI Key: JTWGJPMYQMXGHT-UHFFFAOYSA-N
- SMILES: C1CN2CC3=C(CC2C4=CC5=C(C=C41)OCO5)C=CC6=CC7=C(C=C36)OCO7
Computed Properties
- Exact Mass: 373.13140809g/mol
- Monoisotopic Mass: 373.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 40.2Ų
7,8,13b,14-tetrahydro-5H-[1,3]benzodioxolo[5,6-h][1,3]dioxolo[6,7]isoquino[2,1-b]isoquinoline Related Literature
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
-
Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
Majid Beidaghi,Yury Gogotsi Energy Environ. Sci., 2014,7, 867-884
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